Cas no 2411267-66-6 (Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate)

• Product Name: Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate
• CAS No: 2411267-66-6
• MF: C₁₆H₁₀FNO₇S
• MW: 379.31650686264
• CID: 5355178
• Update Time: 2025-05-21

Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate Chemical and Physical Properties

Names and Identifiers

• Z3919173895
• Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate
• methyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-5-[(fluorosulfonyl)oxy]benzoate

• Inchi： 1S/C16H10FNO7S/c1-24-16(21)12-8-9(25-26(17,22)23)6-7-13(12)18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： LTGJVPATOBKGBM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=C(C(=O)OC)C=1)N1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 680
• XLogP3: 2.4
• Topological Polar Surface Area: 115

Additional information on Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate

Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate (CAS No. 2411267-66-6): A Comprehensive Overview

Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate, identified by its CAS number 2411267-66-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both aromatic and heterocyclic components. The presence of a fluorosulfonyloxy group and a 1,3-dioxoisoindol moiety makes it a particularly intriguing subject for study, given its potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate is highly complex, featuring multiple functional groups that contribute to its unique reactivity and biological properties. The fluorosulfonyloxy group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of molecules, making it a valuable component in drug design. This feature has been extensively explored in recent years, leading to the development of several fluorinated compounds that exhibit improved pharmacological profiles.

In the realm of pharmaceutical research, Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate has been investigated for its potential role in modulating various biological pathways. The 1,3-dioxoisoindol moiety, a structural component often found in bioactive natural products, has shown promise in several preclinical studies as a scaffold for developing inhibitors targeting specific enzymes and receptors. These studies have highlighted the compound's ability to interact with biological targets in a manner that could lead to therapeutic benefits.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate, allowing researchers to explore its pharmacological potential more thoroughly. The synthesis of this compound involves multiple steps, including the introduction of the fluorosulfonyloxy group and the formation of the 1,3-dioxoisoindol core. These synthetic strategies have been refined over time, leading to improved yields and purity levels that are essential for rigorous scientific investigation.

The biological activity of Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate has been evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory drugs. Additionally, the compound has shown promise as a modulator of signaling pathways associated with cancer cell proliferation and survival. These findings have sparked interest among researchers looking for novel chemotypes to address these challenging therapeutic areas.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding affinity and specificity of Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate, guiding further optimization efforts aimed at enhancing its therapeutic efficacy.

In conclusion, Methyl 2-(1,3-dioxoisoindol-2-yl)-5-fluorosulfonyloxybenzoate (CAS No. 2411267-66-6) represents a significant advancement in the field of medicinal chemistry. Its complex structure and unique functional groups make it a versatile tool for developing novel therapeutic agents. The ongoing research into this compound underscores its potential as a lead molecule for future drug discovery efforts aimed at addressing various human diseases.